Cas no 26165-45-7 (3-(pyrrolidin-1-yl)propanenitrile)

3-(pyrrolidin-1-yl)propanenitrile structure
26165-45-7 structure
Product Name:3-(pyrrolidin-1-yl)propanenitrile
CAS No:26165-45-7
MF:C7H12N2
MW:124.183581352234
MDL:MFCD00014099
CID:88651
PubChem ID:117743
Update Time:2025-04-18

3-(pyrrolidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinopropionitrile
    • 3-(1-Pyrrolidino)propionitrile
    • 1-Pyrrolidinepropionitrile
    • 3-pyrrolidin-1-ylpropanenitrile
    • 1-Pyrrolidinepropanenitrile
    • 3-pyrrolidinylpropionitrile
    • Pyrrolidine-1-propiononitrile
    • 3-(pyrrolidin-1-yl)propanenitrile
    • 1-pyrrolidine-propiononitrile
    • A818230
    • MFCD00014099
    • EINECS 247-493-0
    • N-(beta-Cyanoethyl)pyrrolidine
    • FT-0616377
    • 3-(1-pyrrolidinyl)propanenitrile
    • 3-(1-Pyrrolidine)propionitrile
    • DTXSID50180785
    • LS-01713
    • AKOS000181974
    • EN300-250060
    • NS00028038
    • SCHEMBL66077
    • F8881-8537
    • beta-Pyrrolidinopropionitrile
    • BRN 0107542
    • 26165-45-7
    • FT-0616378
    • 5-20-01-00352 (Beilstein Handbook Reference)
    • 3-(pyrrolidin-1-yl)propionitrile
    • 3-(1-Pyrrolidinyl)propionitrile
    • F78665
    • N-(2-Cyanoethyl)pyrrolidine
    • ALBB-004595
    • STK503242
    • MDL： MFCD00014099
    • Inchi： 1S/C7H12N2/c8-4-3-7-9-5-1-2-6-9/h1-3,5-7H2
    • InChI Key： PDVYZQGNSCSKPG-UHFFFAOYSA-N
    • SMILES： N1(CCC#N)CCCC1
    • BRN： 107542

Computed Properties

  • Exact Mass: 124.10000
  • Monoisotopic Mass: 124.100048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 27

Experimental Properties

  • Density: 1,04 g/cm3
  • Boiling Point: 132-133°C 10mm
  • Flash Point: 104-105°C/15mm
  • Refractive Index: 1.466
  • PSA: 27.03000
  • LogP: 0.93378

3-(pyrrolidin-1-yl)propanenitrile Security Information

  • Hazardous Material transportation number：3276
  • Hazard Category Code： 20/21/22-36/37/38-36/38
  • Safety Instruction： S26-S36/37/39
  • RTECS：UY2273000
  • Hazardous Material Identification： Xi
  • HazardClass：6.1
  • PackingGroup：II
  • Risk Phrases：R20/21/22; R36/37/38
  • Packing Group：II
  • Safety Term：6.1

3-(pyrrolidin-1-yl)propanenitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(pyrrolidin-1-yl)propanenitrile Pricemore >>

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